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Compound of Interest

Compound Name: 5-Fluoro-2-methoxyphenol

Cat. No.: B1362261

5-Fluoro-2-methoxyphenol (CAS No: 72955-97-6) is a key substituted phenol derivative
recognized for its role as a vital intermediate in the synthesis of pharmaceuticals and
pesticides.[1] Its precise molecular architecture—a benzene ring functionalized with hydroxyl,
methoxy, and fluoro groups—imparts specific chemical properties that are leveraged in the
development of complex molecules, including drugs for treating hypertension.[1]

Accurate structural confirmation is a non-negotiable prerequisite for its application in any
synthetic pathway, particularly in regulated industries like pharmaceuticals. The presence and,
critically, the specific placement (regiochemistry) of the three distinct functional groups, must be
unequivocally verified. This guide outlines the integrated analytical workflow to achieve this
confirmation.

Compound Profile:

Property Value Source
Molecular Formula C7H7FO2 [2][3]
Molecular Weight 142.13 g/mol [2][3]
Exact Mass 142.04300762 Da [2]

| IUPAC Name | 5-fluoro-2-methoxyphenol |[2] |
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The Strategic Approach: An Integrated
Spectroscopic Workflow

The structure elucidation of an organic molecule is rarely achieved with a single technique.[4]
[5] Instead, it relies on the convergence of evidence from multiple analytical methods, each
providing a unique piece of the structural puzzle.[6] Mass spectrometry provides the elemental
formula, infrared spectroscopy identifies the functional groups present, and nuclear magnetic
resonance spectroscopy maps the atomic connectivity.

The logical flow of this process is depicted below. Each stage provides data that informs and
validates the others, creating a robust and trustworthy conclusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362261#5-fluoro-2-methoxyphenol-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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